Cas no 1209843-32-2 (2-(3-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide)

• Product Name: 2-(3-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide
• CAS No: 1209843-32-2
• MF: C₁₅H₁₂BrFN₂OS
• MW: 367.235984802246
• MDL: MFCD08458146
• CID: 3165718
• PubChem ID: 44717742
• Update Time: 2025-04-21

2-(3-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole Hydrobromide
• 2-(3-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazolehydrobromide
• AKOS025393434
• 1209843-32-2
• PS-6986
• 2-(3-Fluorophenyl)amino-4-(2-hydroxyphenyl)-1,3-thiazole hydrobromide 97%
• CS-0329309
• 2-[2-(3-fluoroanilino)-1,3-thiazol-4-yl]phenol;hydrobromide
• 2-(2-((3-Fluorophenyl)amino)thiazol-4-yl)phenol hydrobromide
• 2-{2-[(3-fluorophenyl)amino]-1,3-thiazol-4-yl}phenol hydrobromide
• MFCD08458146

• MDL： MFCD08458146
• Inchi： 1S/C15H11FN2OS.BrH/c16-10-4-3-5-11(8-10)17-15-18-13(9-20-15)12-6-1-2-7-14(12)19;/h1-9,19H,(H,17,18);1H
• InChI Key： RNSGKZFYEOXQAZ-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C2C=CC=CC=2O)N=C1NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 365.984
• Monoisotopic Mass: 365.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines